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Get Quote

Property / Aspect Tin(IV) Fluoride (SnF₄) Lead(IV) Fluoride (PbF₄)

Molecular Weight 194.70 g/mol [1] 283.19 g/mol [2]

Appearance White solid [3] [1] White, odorless solid [2]

Melting Point >700 °C (sublimes) [3] [1] Decomposes upon heating [2]

Density 4.78 g/cm³ [3] [1] Information Missing

Solid-State
Structure

Polymeric structure with octahedrally
coordinated Sn [3]

Tetrahedral molecular geometry [2]

Key Synthesis
Method

Reaction of SnCl₄ with anhydrous HF [3] Direct fluorination of PbO or PbF₂
with F₂ gas [2]

Synthesis and Experimental Protocols

The synthesis of both compounds requires handling highly corrosive and toxic materials. All procedures

must be conducted in a fume hood with appropriate personal protective equipment (PPE) and corrosion-

resistant equipment, such as PTFE (Teflon) or Monel metal.
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Synthesis of Tin(IV) Fluoride

A standard laboratory method involves the reaction of tin(IV) chloride with anhydrous hydrogen fluoride [3].

Reaction: SnCl₄ + 4 HF → SnF₄ + 4 HCl

Procedure Outline:
Place a stoichiometric amount of tin(IV) chloride (SnCl₄) in a PTFE reaction vessel.

Carefully condense anhydrous hydrogen fluoride (HF) onto the SnCl₄ under a cooled
environment.

Allow the reaction to proceed, typically with stirring, until the evolution of hydrogen chloride
(HCl) gas subsides.

Remove volatile by-products (excess HF and HCl) under vacuum to isolate the solid SnF₄
product.

Product: The result is a white, solid SnF₄, which should be stored in a moisture-free environment due
to its reactivity with water [3].

Synthesis of Lead(IV) Fluoride

The primary method for synthesizing PbF₄ is the direct fluorination of a lead(II) compound, which requires

careful control due to the high reactivity of fluorine gas [2].

Reaction (example): 2 PbO + 2 F₂ → PbF₄ + O₂

Procedure Outline [2]:
Use a tube furnace made of nickel or Monel.

Pass a stream of fluorine gas (F₂), diluted with an inert gas like nitrogen (typically 10-25% F₂),
over solid lead(II) oxide (PbO) or lead(II) fluoride (PbF₂).
Heat the reaction mixture to approximately 300°C for several hours. The dilution and
temperature control are critical to moderate the highly exothermic reaction and prevent

decomposition.
After the reaction, flush the system with inert gas to remove excess F₂.

Product & Stability: The resulting PbF₄ is a yellow crystalline solid. It is thermally unstable and
decomposes to lead(II) fluoride (PbF₂) and fluorine gas (F₂) upon heating [2]. It also hydrolyzes in

water [2].

Reactivity and Key Applications

The compounds exhibit distinct chemical behaviors, leading to different primary applications.
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Compound Key Reactivity & Applications

| Tin(IV) Fluoride | Lewis Acid Behavior: Acts as a strong Lewis acid, forming adducts with neutral donors

like phosphine oxides, DMSO, and phosphines [4] [3]. Fluoride Complexation: Reacts with alkali metal

fluorides (e.g., KF) to form salts like K₂SnF₆ [3]. | | Lead(IV) Fluoride | Strong Fluorinating Agent: Used

as a fluorinating agent in research due to its ability to transfer fluorine atoms [2]. Decomposition:

Decomposes to PbF₂ and F₂ upon heating, a property that must be considered in its handling and application

[2]. Material Science: Serves as a reference material for spectroscopic techniques and in theoretical

computational studies [2]. |

The following diagram summarizes the synthesis pathways and key reactivity for both compounds.

Tin(IV) Fluoride (SnF₄) Pathway Lead(IV) Fluoride (PbF₄) Pathway

Start: Metal Precursor

SnCl₄ PbO or PbF₂

Fluorination
Reaction

Anhydrous HF

SnF₄ (White Solid)

• Strong Lewis Acid
• Forms Adducts (L·SnF₄)

• Precursor to [SnF₃(L)₃]⁺ cations

High-Temp
Fluorination
(~300°C)

F₂ Gas (Diluted)

PbF₄ (Crystalline Solid)

• Strong Fluorinating Agent
• Thermal Decomposition

(PbF₄ → PbF₂ + F₂)
• Reference Material

Key Applications & Reactivity
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Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2021/dt/d1dt02948g
https://en.wikipedia.org/wiki/Tin(IV)_fluoride
https://en.wikipedia.org/wiki/Tin(IV)_fluoride
https://www.smolecule.com/products/s587022
https://www.smolecule.com/products/s587022
https://www.smolecule.com/products/s587022
https://www.smolecule.com/products/s573210?utm_src=pdf-body-img
https://www.smolecule.com/products/s573210?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Differences Summary

For researchers selecting between these compounds, the core distinctions are:

Availability & Handling: SnF₄ is more commonly available and can be synthesized using HF. PbF₄

requires handling highly hazardous fluorine gas.
Stability & Use: SnF₄ is relatively stable and valued for its Lewis acidity in coordination chemistry.

PbF₄ is thermally unstable and primarily used as a potent but specialized fluorinating agent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s573210?utm_src=pdf-custom-synthesis
https://www.americanelements.com/tin-iv-fluoride-7783-62-2
https://www.smolecule.com/products/s587022
https://en.wikipedia.org/wiki/Tin(IV)_fluoride
https://pubs.rsc.org/en/content/articlehtml/2021/dt/d1dt02948g
https://www.smolecule.com/products/b573210#tin-iv-fluoride-vs-lead-iv-fluoride
https://www.smolecule.com/products/b573210#tin-iv-fluoride-vs-lead-iv-fluoride
https://www.smolecule.com/products/b573210#tin-iv-fluoride-vs-lead-iv-fluoride
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s573210?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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